(4aR*,7aS*)-1-butyryl-4-[3-(3-thienyl)propanoyl]octahydrothieno[3,4-b]pyrazine 6,6-dioxide

• IUPAC Name: 1-[(4aR,7aS)-6,6-dioxo-4-(3-thiophen-3-ylpropanoyl)-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazin-1-yl]butan-1-one
• InChI: InChI=1S/C17H24N2O4S2/c1-2-3-16(20)18-7-8-19(15-12-25(22,23)11-14(15)18)17(21)5-4-13-6-9-24-10-13/h6,9-10,14-15H,2-5,7-8,11-12H2,1H3/t14-,15+/m1/s1
• InChI Key: XWYQJGTWXAGTTN-CABCVRRESA-N
• Canonical SMILES: CCCC(=O)N1CCN(C2C1CS(=O)(=O)C2)C(=O)CCC3=CSC=C3
• Isomeric SMILES: CCCC(=O)N1CCN([C@@H]2[C@H]1CS(=O)(=O)C2)C(=O)CCC3=CSC=C3
• Molecular Formula: C17H24N2O4S2
• Molecular Weight: 384.5 g/mol

Description

(4aR*,7aS*)-1-butyryl-4-[3-(3-thienyl)propanoyl]octahydrothieno[3,4-b]pyrazine 6,6-dioxide is a useful research compound. Its molecular formula is C17H24N2O4S2 and its molecular weight is 384.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 384.11774960 g/mol and the complexity rating of the compound is 617. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Catalysis

• Efficient Catalysis for Synthesis of Heterocyclic Compounds : A study by Khazaei et al. (2015) highlights the use of N,2-Dibromo-6-chloro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide as a highly efficient catalyst for synthesizing various heterocyclic compounds, including 4H-pyran and pyrazolo[1,2-b]phthalazine derivatives. This showcases the potential for related thieno[3,4-b]pyrazine structures to be used in catalyzing the synthesis of complex heterocycles under green chemistry protocols (Khazaei et al., 2015).

Biological Activities

• Antimicrobial and Anticancer Potential : Research into heterocyclic compounds containing thiophene and pyrazine structures has demonstrated significant antimicrobial and anticancer activities. El-Sayed (2015) elaborated on synthesizing functionalized pyrazole, isoxazole, pyrimidine, and pyridine derivatives, emphasizing their potential in drug, pesticide, and cosmetic applications due to their biological activities (El-Sayed, 2015).

• Synthesis and Evaluation of Antiviral Agents : Sayed and Ali (2007) worked on synthesizing and evaluating the antiviral activities of compounds derived from thiophene-2-yl-propanone, suggesting the potential for related thieno[3,4-b]pyrazine structures in developing new antiviral medications (Sayed & Ali, 2007).

Chemical Reactivity and Synthesis

• Heterocyclic Synthesis : Gad-Elkareem et al. (2011) and (2006) explored the synthesis of thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives, demonstrating the reactivity and versatility of thieno[2,3-d]pyrazine structures in creating biologically active compounds with potential antimicrobial activities (Gad-Elkareem et al., 2011) (Gad-Elkareem et al., 2006).